Cas no 868592-56-7 (NIAD 4)

NIAD 4 structure

Product Name:NIAD 4

CAS No:868592-56-7

MF:C₁₈H₁₀N₂OS₂

MW:334.414801120758

CID:2102180

Update Time:2024-10-26

NIAD 4 Chemical and Physical Properties

Names and Identifiers

- 2-((5'-(4-hydroxyphenyl)-2,2'-bithiophen-5-yl)methylene)malononitrile
- 2-[[5-[5-(4-hydroxyphenyl)thiophen-2-yl]thiophen-2-yl]methylidene]propanedinitrile
- 2-[[5′-(4-Hydroxyphenyl)[2,2′-bithiophen]-5-yl]methylene]propanedinitrile (ACI)
- Propanedinitrile, [[5′-(4-hydroxyphenyl)[2,2′-bithiophen]-5-yl]methylene]- (9CI)
- 2-((5′-(4-Hydroxyphenyl)-2,2′-bithiophen-5-yl)methylene)malononitrile
- NIAD 4
- Inchi： 1S/C18H10N2OS2/c19-10-12(11-20)9-15-5-6-17(22-15)18-8-7-16(23-18)13-1-3-14(21)4-2-13/h1-9,21H
- InChI Key： KLFRZDOQQDHVSS-UHFFFAOYSA-N
- SMILES： N#C/C(=C/C1=CC=C(C2=CC=C(C3C=CC(O)=CC=3)S2)S1)/C#N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 3

NIAD 4 Pricemore >>

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TRC	N407725-5mg	NIAD 4	868592-56-7		5mg	$98.00	2023-05-17
TRC	N407725-10mg	NIAD 4	868592-56-7		10mg	$115.00	2023-05-17
TRC	N407725-25mg	NIAD 4	868592-56-7		25mg	$201.00	2023-05-17
TRC	N407725-100mg	NIAD 4	868592-56-7		100mg	$626.00	2023-05-17
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NIAD 4 Production Method

Production Method 1

886054-95-1

868592-56-7

Reaction Conditions

1.1 Catalysts: Piperidine Solvents: Ethanol ; 18 h, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 6 h, 60 °C

Reference

In vivo optical imaging of amyloid aggregates in brain: Design of fluorescent markers

Nesterov, Evgueni E.; et al, Angewandte Chemie, 2005, 44(34), 5452-5456

Production Method 2

1133874-06-2

868592-56-7

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 4 h, 0 °C; overnight, 0 °C
2.1 Reagents: Piperidine Solvents: Dichloromethane ; 2 h, rt

Reference

Pd-catalyzed oxidative cross-coupling between two electron rich heteroarenes

He, Chun-Yang; et al, Chemical Science, 2013, 4(9), 3508-3513

Production Method 3

98-03-3

42545-43-7

868592-56-7

Reaction Conditions

1.1 Reagents: 1-Biphenyl-2-carboxylic acid , Silver oxide (Ag2O) Catalysts: Palladium diacetate Solvents: Dimethyl sulfoxide ; 80 °C
2.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 4 h, 0 °C; overnight, 0 °C
3.1 Reagents: Piperidine Solvents: Dichloromethane ; 2 h, rt

Reference

Pd-catalyzed oxidative cross-coupling between two electron rich heteroarenes

He, Chun-Yang; et al, Chemical Science, 2013, 4(9), 3508-3513

Production Method 4

1623055-62-8

868592-56-7

Reaction Conditions

1.1 Reagents: Piperidine Solvents: Dichloromethane ; 2 h, rt

Reference

Pd-catalyzed oxidative cross-coupling between two electron rich heteroarenes

He, Chun-Yang; et al, Chemical Science, 2013, 4(9), 3508-3513

Production Method 5

886054-78-0

868592-56-7

Reaction Conditions

1.1 Reagents: Butyllithium , N,N,N′,N′-Tetramethylethylenediamine Solvents: Hexane ; 2 h, -70 °C
1.2 12 h, -70 °C → rt
2.1 Catalysts: Piperidine Solvents: Ethanol ; 18 h, 60 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; 6 h, 60 °C

Reference

In vivo optical imaging of amyloid aggregates in brain: Design of fluorescent markers

Nesterov, Evgueni E.; et al, Angewandte Chemie, 2005, 44(34), 5452-5456

Production Method 6

162717-58-0

133430-99-6

868592-56-7

Reaction Conditions

1.1 Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Toluene ; 36 h, 70 °C
2.1 Reagents: Butyllithium , N,N,N′,N′-Tetramethylethylenediamine Solvents: Hexane ; 2 h, -70 °C
2.2 12 h, -70 °C → rt
3.1 Catalysts: Piperidine Solvents: Ethanol ; 18 h, 60 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ; 6 h, 60 °C

Reference

In vivo optical imaging of amyloid aggregates in brain: Design of fluorescent markers

Nesterov, Evgueni E.; et al, Angewandte Chemie, 2005, 44(34), 5452-5456